Cas no 2137586-90-2 (2-(1-ethylcyclobutyl)methyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-(1-ethylcyclobutyl)methyl-2H-1,2,3-triazol-4-amine
• CAS No: 2137586-90-2
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 5905458
• PubChem ID: 165846828
• Update Time: 2025-10-30

2-(1-ethylcyclobutyl)methyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethylcyclobutyl)methyl-2H-1,2,3-triazol-4-amine
• 2-[(1-ethylcyclobutyl)methyl]-2H-1,2,3-triazol-4-amine
• 2137586-90-2
• EN300-1113846

• Inchi： 1S/C9H16N4/c1-2-9(4-3-5-9)7-13-11-6-8(10)12-13/h6H,2-5,7H2,1H3,(H2,10,12)
• InChI Key： IXQBKZNIEYFSSJ-UHFFFAOYSA-N
• SMILES： N1(CC2(CC)CCC2)N=CC(N)=N1

Computed Properties

• Exact Mass: 180.137496527g/mol
• Monoisotopic Mass: 180.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-(1-ethylcyclobutyl)methyl-2H-1,2,3-triazol-4-amine

Comprehensive Overview of 2-(1-ethylcyclobutyl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2137586-90-2)

The compound 2-(1-ethylcyclobutyl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2137586-90-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1-ethylcyclobutyl moiety and the 1,2,3-triazol-4-amine core, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, in a selective manner.

In recent years, the demand for novel heterocyclic compounds like 2-(1-ethylcyclobutyl)methyl-2H-1,2,3-triazol-4-amine has surged, driven by advancements in drug discovery and material science. The compound's triazole ring is a key feature, as triazoles are known for their stability and versatility in medicinal chemistry. This has led to increased searches for terms such as "triazole derivatives in drug design" and "CAS 2137586-90-2 applications," reflecting the growing interest in its potential.

One of the most discussed topics in the scientific community is the role of 2-(1-ethylcyclobutyl)methyl-2H-1,2,3-triazol-4-amine in targeted therapy. Its structural adaptability allows for modifications that can enhance its pharmacokinetic properties, such as solubility and bioavailability. This aligns with the current trend of personalized medicine, where researchers seek compounds that can be tailored to specific patient needs. Searches for "customizable bioactive molecules" and "triazole-based therapeutics" highlight this focus.

Another area of interest is the compound's potential in agrochemical innovation. The 1-ethylcyclobutyl group may contribute to the development of new pesticides or herbicides with improved efficacy and environmental safety. This is particularly relevant given the global push for sustainable agriculture, as seen in searches for "eco-friendly agrochemicals" and "novel pesticide scaffolds."

From a synthetic chemistry perspective, 2-(1-ethylcyclobutyl)methyl-2H-1,2,3-triazol-4-amine offers opportunities for click chemistry applications. The 1,2,3-triazole ring can be efficiently synthesized using copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction widely used in material science and bioconjugation. This has led to queries like "click chemistry in triazole synthesis" and "CAS 2137586-90-2 synthesis methods," underscoring its relevance in modern chemistry.

In conclusion, 2-(1-ethylcyclobutyl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2137586-90-2) represents a versatile and highly studied compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and functional groups make it a valuable subject for ongoing research, as evidenced by the increasing number of scientific inquiries and publications. As the demand for innovative and sustainable solutions grows, this compound is poised to play a pivotal role in future advancements.